Cas no 2229525-92-0 (4-(2-methyl-6-nitrophenyl)methylpiperidine)

• Product Name: 4-(2-methyl-6-nitrophenyl)methylpiperidine
• CAS No: 2229525-92-0
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6602644
• PubChem ID: 165964354
• Update Time: 2025-10-31

4-(2-methyl-6-nitrophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-6-nitrophenyl)methylpiperidine
• 4-[(2-methyl-6-nitrophenyl)methyl]piperidine
• 2229525-92-0
• EN300-1797936

• Inchi： 1S/C13H18N2O2/c1-10-3-2-4-13(15(16)17)12(10)9-11-5-7-14-8-6-11/h2-4,11,14H,5-9H2,1H3
• InChI Key： HZOBJFRZMFHTCH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C)=C1CC1CCNCC1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-(2-methyl-6-nitrophenyl)methylpiperidine

Introduction to 4-(2-methyl-6-nitrophenyl)methylpiperidine (CAS No: 2229525-92-0)

4-(2-methyl-6-nitrophenyl)methylpiperidine, identified by its CAS number 2229525-92-0, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class, which is well-documented for its diverse pharmacological applications. The presence of a nitro group and a methyl-substituted phenyl ring in its structure imparts unique chemical and biological properties, making it a subject of considerable interest in medicinal chemistry research.

The molecular structure of 4-(2-methyl-6-nitrophenyl)methylpiperidine consists of a piperidine ring substituted with a methyl group at the 4-position and an aromatic ring at the 1-position. This aromatic ring is further substituted with a nitro group at the 6-position and a methyl group at the 2-position. Such structural features contribute to its potential interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways.

In recent years, there has been growing interest in developing novel piperidine derivatives for their therapeutic potential. The nitro group in 4-(2-methyl-6-nitrophenyl)methylpiperidine is particularly noteworthy, as it can participate in hydrogen bonding and electronic interactions with biological molecules. These interactions are crucial for modulating the activity of target proteins, which may lead to applications in treating a range of diseases.

One of the most compelling aspects of this compound is its potential role in drug discovery. Piperidine derivatives have been extensively studied for their ability to act as scaffolds in medicinal chemistry. The structural motif of 4-(2-methyl-6-nitrophenyl)methylpiperidine provides a unique platform for further chemical modifications, enabling researchers to fine-tune its pharmacological properties. This flexibility is essential for developing compounds with improved efficacy, selectivity, and pharmacokinetic profiles.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry. The nitro group not only influences the electronic properties of the molecule but also enhances its binding affinity to certain biological targets. For instance, nitroaromatics have been shown to interact with enzymes involved in inflammation and oxidative stress pathways. Given these findings, 4-(2-methyl-6-nitrophenyl)methylpiperidine could potentially be explored for its anti-inflammatory or antioxidant properties.

The synthesis of 4-(2-methyl-6-nitrophenyl)methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group into the aromatic ring and subsequent functionalization of the piperidine ring are critical steps in this process. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high yields and purity.

In terms of biological activity, preliminary studies on 4-(2-methyl-6-nitrophenyl)methylpiperidine suggest that it may exhibit inhibitory effects on certain enzymes relevant to neurological disorders. Piperidine derivatives have been reported to interact with receptors and enzymes involved in neurotransmitter systems, making them promising candidates for treating conditions such as depression and anxiety. The nitro group further enhances these interactions by facilitating hydrogen bonding and electrostatic interactions with biological targets.

The pharmacokinetic properties of 4-(2-methyl-6-nitrophenyl)methylpiperidine are also an area of active research. Understanding how this compound is metabolized and eliminated from the body is crucial for optimizing its therapeutic use. In vitro studies have begun to explore its metabolic pathways, revealing insights into its potential side effects and duration of action. These studies are essential for translating preclinical findings into clinical applications.

One notable aspect of 4-(2-methyl-6-nitrophenyl)methylpiperidine is its stability under various conditions. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups contributes to its structural rigidity, which can enhance its binding affinity to biological targets. Additionally, its solubility profile makes it suitable for formulation into various drug delivery systems, including oral tablets and injectable solutions.

The development of new drugs often involves a thorough evaluation of their safety profiles before they can be used in clinical settings. Toxicology studies on 4-(2-methyl-6-nitrophenyl)methylpiperidine have begun to assess its potential risks and benefits. These studies include evaluations of acute toxicity, chronic exposure effects, and potential interactions with other medications. Comprehensive toxicological data are essential for ensuring that this compound can be safely used in therapeutic applications.

Future research on 4-(2-methyl-6-nitrophenyl)methylpiperidine may focus on expanding its therapeutic applications beyond neurological disorders. Its structural features make it a versatile scaffold for developing compounds targeting various diseases, including cancer, inflammation, and infectious diseases. By leveraging advanced computational methods such as molecular docking and virtual screening, researchers can identify new opportunities for modifying this compound's structure to enhance its therapeutic potential.

In conclusion,4-(2-methyl-6-nitrophenyl)methylpiperidine (CAS No: 2229525-92-0) represents a promising compound in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its piperidine core combined with a nitro-substituted aromatic ring offers a rich foundation for further chemical exploration and drug development. As research continues to uncover new applications for this compound,4-(2-methyl-6-nitrophenyl)methyl-piperidine is poised to play an important role in addressing unmet medical needs.